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Compound of Interest

Compound Name:

3-

Mercaptopropylmethyldimethoxysil

ane

Cat. No.: B1586355 Get Quote

Technical Guide to the Safety of 3-
Mercaptopropylmethyldimethoxysilane
Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It summarizes publicly available safety data. It is not a

substitute for the official Safety Data Sheet (SDS) provided by the manufacturer, which must be

consulted for specific handling and emergency procedures.

Chemical Identification
3-Mercaptopropylmethyldimethoxysilane is an organosilane compound used as a coupling

agent and surface modifier.[1] Its bifunctional nature allows it to act as an interface between

inorganic materials (like glass and metals) and organic polymers.[1]
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Identifier Value

Chemical Name 3-Mercaptopropylmethyldimethoxysilane

Synonyms
3-(Dimethoxymethylsilyl)-1-propanethiol,

Dimethoxy-(3-mercaptopropyl)methylsilane[2][3]

CAS Number 31001-77-1[3]

EC Number 250-426-8[3]

Molecular Formula C6H16O2SSi[2]

Molecular Weight 180.34 g/mol [2]

Hazard Identification
This substance is classified as hazardous. The primary hazards are related to its combustibility

and its potential to cause irritation to the eyes, skin, and respiratory system.[4]

GHS Hazard Statements:

H227: Combustible liquid.[5]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4]

H411: Toxic to aquatic life with long-lasting effects.[6]

Signal Word: Warning[4][5]

It is important to note that this compound can react with moisture or water to form methanol.[5]

Methanol is associated with its own set of hazards, including oral toxicity that can lead to

nausea, headache, and visual disturbances, including blindness.[5][7]

Quantitative Data Summary
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The following tables summarize key quantitative data typically found in an SDS for this

compound.

Table 1: Physical and Chemical Properties

Property Value Source

Physical State Liquid [7]

Appearance Colorless transparent liquid[2] [2]

Odor Unpleasant, stench[2][8] [2][8]

Boiling Point 96 °C @ 30 mmHg[3] [3]

Flash Point
93 °C (199.4 °F) - closed

cup[3]
[3]

Density 1.0 g/mL at 25 °C[3] [3]

| Solubility | Insoluble in water, soluble in alcohol; reacts slowly with water[2] |[2] |

Table 2: Toxicological Information (Representative Data) Note: Specific toxicity values can vary

between suppliers and testing protocols. The following are illustrative.

Parameter Value Species Route

LD50 (Oral) 730 µL/kg Rat Oral

| LD50 (Dermal) | 2494 mg/kg | Rabbit | Dermal |

Table 3: Exposure Controls

Parameter Value

Engineering Controls

Provide local exhaust or general room
ventilation.[5][7] Emergency eyewash
fountains and safety showers should be
available.[5][7]
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| OSHA PEL (for Methanol byproduct) | 200 ppm (TWA)[5] |

Experimental Protocols
While specific experimental details are proprietary to the testing agency, the methodologies for

determining key safety data points generally follow internationally recognized standards.

Flash Point Determination: The flash point is typically determined using a closed-cup

method, such as the Pensky-Martens closed-cup tester (ASTM D93) or a similar standard.

The liquid is heated at a controlled rate, and an ignition source is periodically introduced into

the vapor space above the liquid. The flash point is the lowest temperature at which the

vapors ignite.

Acute Toxicity (LD50): Acute oral toxicity is often determined using a protocol like the OECD

Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method). In this method, a stepwise

procedure is used with a small number of animals. A test dose is administered to a group of

animals (typically rats). Depending on the outcome (survival or mortality), the dose for the

next group is adjusted up or down. This process continues until the dose causing mortality in

50% of the test population (the LD50) can be determined.

Safety Workflows and Logical Diagrams
First Aid Response Workflow The following diagram outlines the decision-making process for

first aid after an exposure incident.
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Exposure Event

Initial Assessment & Action

Specific First Aid Procedures

Medical Attention

Exposure Occurs

Identify Exposure Route

Inhalation:
- Remove to fresh air.

- Keep at rest.

Inhalation

Skin Contact:
- Remove contaminated clothing.

- Wash with plenty of soap & water.

Skin

Eye Contact:
- Rinse cautiously with water for 15+ mins.

- Remove contact lenses if easy to do.

Eye

Ingestion:
- Do NOT induce vomiting.
- Rinse mouth with water.

Ingestion

Seek Immediate Medical Advice/
Attention for All Routes

Click to download full resolution via product page

Caption: First aid decision workflow following an exposure event.

Personal Protective Equipment (PPE) Selection Logic This diagram shows the logical flow for

selecting appropriate PPE based on the type of handling task.
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Task Assessment

Exposure Potential

Required PPE

Handling Task Assessment

Potential for Splash, Mist, or Vapor?

Baseline PPE:
- Nitrile or Neoprene Gloves

- Protective Clothing

All Handling

Eye Protection:
- Chemical Goggles

- (No Contact Lenses)

Splash/Mist Potential

Respiratory Protection:
- Use in well-ventilated area.

- NIOSH-certified respirator if needed.

Vapor/Aerosol Potential

Click to download full resolution via product page

Caption: Logic for selecting appropriate personal protective equipment (PPE).

Hazard Communication and Control Pathway This diagram illustrates the flow of information

from hazard classification to workplace controls.
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Hazard Identification

Hazard Communication Workplace Controls

GHS Classification
(e.g., H227, H319)

Safety Data Sheet (SDS)

Product Label
(Pictograms, Signal Word)

Engineering Controls
(Ventilation, Eyewash)

Personal Protective Equipment
(Gloves, Goggles)

Safe Handling Procedures
(e.g., Avoid moisture)

Click to download full resolution via product page

Caption: Information pathway from hazard classification to workplace controls.

Handling and Storage
Handling: Use in a well-ventilated area.[7] Avoid contact with skin, eyes, and clothing, and do

not breathe vapor or mist.[5][7] Keep away from heat, sparks, and open flames.[5][8] Wash

hands thoroughly after handling.[5][7]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like

moisture, water, and strong oxidizing agents.[7][8] Keep containers tightly closed.[2][7]

Fire-Fighting and Spill Measures
Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical.[7]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus and

full protective gear.[8][9] Use water spray to cool exposed containers.[5]

Spill Cleanup: Evacuate unnecessary personnel and remove all ignition sources.[7][8]

Absorb the spill with a non-combustible material like sand or earth and place it in a suitable

container for disposal.[8][9] Ensure the cleanup area is well-ventilated.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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